Cas no 4380-88-5 (2-methylidenehexanoic acid)

• Product Name: 2-methylidenehexanoic acid
• CAS No: 4380-88-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1515870
• PubChem ID: 168447
• Update Time: 2025-06-15

2-methylidenehexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-methylene-
• 2-methylidenehexanoic acid
• SCHEMBL22623
• 2-butyl acrylic acid
• 4380-88-5
• 2-butyl-2-propenoic acid
• NS00121281
• AKOS006380872
• LMFA01020118
• 2-butylacrylic acid
• 2-Butyl-acrylic acid
• 2-n-butyl acrylic acid
• FEUFEGJTJIHPOF-UHFFFAOYSA-N
• EN300-1866890
• butylacrylic acid
• 2-methylene-hexanoic acid
• DTXSID00865257
• CHEBI:179472

• Inchi： 1S/C7H12O2/c1-3-4-5-6(2)7(8)9/h2-5H2,1H3,(H,8,9)
• InChI Key： FEUFEGJTJIHPOF-UHFFFAOYSA-N
• SMILES： OC(C(=C)CCCC)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 2-methylidenehexanoic acid

Introduction to 2-methylidenehexanoic acid (CAS No. 4380-88-5)

2-methylidenehexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 4380-88-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, with its unique structural features, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of bioactive molecules. The presence of a methylidene group (–=CH–) and a hexanoic acid backbone imparts distinct reactivity and makes it a valuable intermediate in various chemical transformations.

The structural formula of 2-methylidenehexanoic acid can be represented as CH₃(CH₂)₃C(=CH₂)COOH. This configuration suggests a high degree of unsaturation, which is typically associated with enhanced reactivity in both organic synthesis and biological systems. The compound's ability to participate in various chemical reactions, such as aldol condensation, Michael addition, and cross-coupling reactions, makes it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the applications of 2-methylidenehexanoic acid in the development of novel therapeutic agents. Its structural motif is reminiscent of many bioactive molecules that exhibit pharmacological properties. For instance, derivatives of this compound have been explored as potential inhibitors of certain enzymatic pathways implicated in metabolic disorders. The unsaturated side chain provides a scaffold for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of 2-methylidenehexanoic acid is its role in the synthesis of complex organic molecules. Researchers have leveraged its reactivity to construct more intricate structures, including those relevant to drug discovery. The compound's ability to undergo selective modifications has made it a staple in synthetic laboratories aiming to develop new chemical entities (NCEs). Additionally, its stability under various reaction conditions enhances its utility as an intermediate in multi-step syntheses.

The pharmacological potential of derivatives of 2-methylidenehexanoic acid has been further explored in academic research. Studies have indicated that certain analogs exhibit anti-inflammatory and analgesic properties, making them promising candidates for further development into therapeutic drugs. The methylidene group's ability to interact with biological targets has been particularly noted, suggesting its importance in modulating biological activity. These findings underscore the significance of 2-methylidenehexanoic acid as a starting point for drug discovery initiatives.

From a synthetic chemistry perspective, 2-methylidenehexanoic acid offers several advantages. Its straightforward synthesis from readily available precursors allows for scalable production, which is crucial for both research and industrial applications. Moreover, the compound's compatibility with various synthetic methodologies enhances its appeal as an intermediate. This flexibility has enabled chemists to incorporate it into diverse synthetic pathways, contributing to the rapid development of new molecules.

The versatility of 2-methylidenehexanoic acid is also reflected in its use as a reference standard or analytical reagent. Its well-characterized properties make it an ideal candidate for quality control purposes in pharmaceutical manufacturing. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are frequently employed to confirm the identity and purity of this compound, ensuring consistency in experimental outcomes.

In conclusion, 2-methylidenehexanoic acid (CAS No. 4380-88-5) represents a fascinating molecule with broad applications across organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex bioactive molecules. The growing body of research on its derivatives highlights their potential as therapeutic agents, particularly in addressing metabolic disorders and other health conditions. As synthetic methodologies continue to evolve, the role of 2-methylidenehexanoic acid is expected to expand further, solidifying its position as an essential tool in modern chemical research.